ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
Overview
Description
Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is an organic compound with the empirical formula C10H14N2O2 . It is a solid substance and is part of a collection of unique chemicals provided to early discovery researchers .
Molecular Structure Analysis
The molecular structure of ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate can be represented by the SMILES stringO=C (OCC)C1=NNC2=C1CCCC2
. The InChI representation is 1S/C10H14N2O2/c1-2-14-10 (13)9-7-5-3-4-6-8 (7)11-12-9/h2-6H2,1H3, (H,11,12)
. Physical And Chemical Properties Analysis
Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is a solid substance . It has a molecular weight of 194.23 . The CAS Number is 4492-02-8 .Scientific Research Applications
Anti-Inflammatory Properties
Indazoles, including derivatives of ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate, exhibit anti-inflammatory activity. Researchers have synthesized and screened various indazole compounds for their in vivo potential. Notably:
- 3-Phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole demonstrated high anti-inflammatory activity with minimal ulcerogenic potential .
- 2-Benzyl-3-phenylamino-4,5-dihydro-2H-benz[g]indazoles exhibited good antinociceptive activity .
- 6-(p-Bromophenyl)amino-7-(p-chlorophenyl)indazolo-[2’,3’:1,5]-1,2,4-triazolo-[4,3-a]-1,3,5-benzotriazepine (ITB) , a novel cyclo-oxygenase-2 (COX-2) inhibitor, reduced the production of inflammatory mediators in osteoarthritis cartilage .
Antimicrobial Activity
Indazole derivatives have shown moderate-to-high antimicrobial activity against various microorganisms:
- 2-Arylidene-6-furfurylidene cyclohexanones and hexahydroindazoles exhibited activity against Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli .
- 2,3-Diphenyl-7-(5-nitrofurfurylidene)-3,3a,4,5,6,7-hexahydroindazole displayed high antistaphylococcal activity .
Chiral Synthesis
Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate: is used in the preparation of chiral tetraaryl-substituted methane .
Phytopathogenic Control
The compound is involved in the preparation of 4-substituted phenylamidine derivatives , which are used for controlling phytopathogenic microorganisms .
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate is a member of the indazole family . Indazoles have been found to exhibit a wide variety of biological activities, including anti-inflammatory, antimicrobial, anti-HIV, anticancer, hypoglycemic, antiprotozoal, and antihypertensive effects . .
Mode of Action
Indazoles are known to inhibit, regulate, and/or modulate certain kinases, such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a role in the treatment of diseases such as cancer .
Biochemical Pathways
Indazoles have been found to inhibit the production of certain inflammatory mediators in osteoarthritis cartilage, such as prostaglandin e2 (pge2), tumor necrosis factor-alpha (tnf-α), and matrix metalloproteinase-13 (mmp-13) .
Pharmacokinetics
It has been suggested that indazoles generally have high gastrointestinal absorption and are able to permeate the blood-brain barrier .
Result of Action
Indazoles have been found to exhibit anti-inflammatory activity, with some compounds showing high anti-inflammatory activity along with minimum ulcerogenic potential .
properties
IUPAC Name |
ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-2-14-10(13)9-7-5-3-4-6-8(7)11-12-9/h2-6H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HESKTUHERVMQMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC2=C1CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate | |
CAS RN |
4492-02-8 | |
Record name | ethyl 4,5,6,7-tetrahydro-1H-indazole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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